Cas no 866153-71-1 (2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one)

• Product Name: 2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one
• CAS No: 866153-71-1
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 5270881
• Update Time: 2025-07-19

2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one

• Inchi： 1S/C18H18N2O/c1-13(2)12-20-18(21)16-11-7-6-10-15(16)17(19-20)14-8-4-3-5-9-14/h3-11,15-16H,1,12H2,2H3
• InChI Key： DAEXFLUIBBFCFF-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C=CC=C2)C(C2=CC=CC=C2)=NN1CC(C)=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one

Comprehensive Overview of 2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one (CAS No. 866153-71-1)

The compound 2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one (CAS No. 866153-71-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a phthalazin-1-one core substituted with a phenyl group and a 2-methylprop-2-en-1-yl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one has surged, driven by advancements in medicinal chemistry and targeted therapy. This compound’s structural versatility allows it to serve as a scaffold for designing inhibitors of enzymes such as phosphodiesterases and kinases, which are critical in treating inflammatory and oncological conditions. Its CAS No. 866153-71-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the preparation of 2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one involves multi-step organic reactions, including cyclization and functional group modifications. Optimizing its yield and purity is a key focus for chemists, as impurities can significantly impact its efficacy in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

The growing interest in sustainable chemistry has also influenced research around CAS No. 866153-71-1. Scientists are exploring greener synthetic routes, such as catalysis and solvent-free reactions, to minimize environmental impact. This aligns with broader trends in the chemical industry, where green synthesis and atom economy are prioritized. Such innovations not only enhance the compound’s accessibility but also reduce production costs, making it more viable for large-scale applications.

Another area of exploration is the compound’s potential role in neuropharmacology. Preliminary studies suggest that derivatives of 2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one may interact with neurotransmitter systems, offering avenues for treating neurological disorders. This has sparked collaborations between academic institutions and pharmaceutical companies, aiming to unlock its therapeutic potential. Keywords like “phthalazin-1-one derivatives” and “neuroprotective agents” are increasingly associated with this research.

In addition to its biomedical applications, CAS No. 866153-71-1 is also studied in material science. Its aromatic and heterocyclic properties make it a candidate for developing advanced polymers and organic electronics. Researchers are investigating its use in light-emitting diodes (LEDs) and conductive films, where its stability and electronic properties could offer significant advantages. This multidisciplinary appeal underscores the compound’s versatility and broad utility.

For those seeking detailed information on 2-(2-methylprop-2-en-1-yl)-4-phenyl-1,2,4a,8a-tetrahydrophthalazin-1-one, reliable sources include peer-reviewed journals, patent databases, and chemical vendor catalogs. Its CAS No. 866153-71-1 serves as a unique identifier, facilitating precise searches across these platforms. As research progresses, this compound is expected to play an increasingly prominent role in both scientific and industrial contexts, driven by its diverse applications and innovative potential.